Cas no 2060026-92-6 (tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2060026-92-6
• MF: C₁₅H₁₈F₂N₂O₄S
• MW: 360.376229763031
• MDL: MFCD30499855
• CID: 5193130
• PubChem ID: 125451574
• Update Time: 2025-08-05

tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2,4'-Bipyridine]-1'(2'H)-carboxylic acid, 6-fluoro-5-(fluorosulfonyl)-3',6'-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate

• MDL： MFCD30499855
• Inchi： 1S/C15H18F2N2O4S/c1-15(2,3)23-14(20)19-8-6-10(7-9-19)11-4-5-12(13(16)18-11)24(17,21)22/h4-6H,7-9H2,1-3H3
• InChI Key： CUTGYIJFFSRWAV-UHFFFAOYSA-N
• SMILES： C1(C2=CCN(C(OC(C)(C)C)=O)CC2)=NC(F)=C(S(F)(=O)=O)C=C1

Additional information on tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to Tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2060026-92-6)

Tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate, identified by its CAS number 2060026-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a valuable candidate for further research and development.

The molecular structure of tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate features a pyridine core substituted with fluorine atoms and a fluorosulfonyl group, which are known to enhance the compound's interactiveness with biological targets. The presence of the tert-butyl group at the carboxylate position not only contributes to the steric stability of the molecule but also influences its solubility and metabolic profile.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The introduction of fluorine atoms into the pyridine ring can lead to enhanced lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug design. The specific arrangement of fluorine atoms in tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate is thought to play a crucial role in its interaction with biological receptors.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have been exploring its efficacy in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer applications. The fluorosulfonyl group is particularly noteworthy for its ability to modulate enzyme activity and receptor binding, making it a key feature for drug design.

The synthesis of tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of fluorinated intermediates and protecting groups has been critical in achieving the desired molecular architecture.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in preclinical models. These findings are encouraging for the development of next-generation therapeutics that require optimal pharmacokinetic profiles.

In conclusion, tert-butyl 4-6-fluoro-5-(fluorosulfonyl)pyridin-2-yl-1,2,3,6-tetrahydropyridine-1-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further exploration in drug discovery efforts. As research continues to uncover new therapeutic applications for this compound and related derivatives, its potential as a cornerstone in pharmaceutical innovation is undeniable.